Cas no 51-21-8 (5-Fluorouracil)

5-Fluorouracil, a pyrimidine nucleoside analog, is widely recognized for its antineoplastic properties. It selectively inhibits thymidylate synthase, leading to DNA synthesis arrest. Key advantages include high selectivity for cancer cells, low toxicity profile, and proven efficacy in various tumor types. Its ability to cross the blood-brain barrier makes it particularly useful for central nervous system malignancies.
5-Fluorouracil structure
5-Fluorouracil structure
Product Name:5-Fluorouracil
CAS No:51-21-8
MF:C4H3FN2O2
MW:130.0772
MDL:MFCD00006018
CID:33515
PubChem ID:24278439
Update Time:2026-01-15

5-Fluorouracil Chemical and Physical Properties

Names and Identifiers

    • Fluorouracil
    • 1-FLUORO-1H-PYRIMIDINE-2,4-DIONE
    • 2,4-DIHYDROXY-5-FLUOROPYRIMIDINE
    • 5-FLUORO-1H-PYRIMIDINE-2,4-DIONE
    • 5-FLUORO-2,4(1H,3H)-PYRIMIDINEDIONE
    • 5-FLUORO-2,4-DIHYDROXYPYRIMIDINE
    • 5-fluoro-2,4-pyrimidinedione
    • 5-FLUOROPYRIMIDINE-2,4(1H,3H)-DIONE
    • 5-Fluoropyrimidine-2,4-dione
    • 5-FU
    • [180]-5-Fluorouracil
    • 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-
    • 2,4-dioxo-5-fluoropyrimidine
    • 3h)-pyrimidinedione,5-fluoro-4(1h
    • 5-faracil
    • 5-Flouracyl
    • 5-fluor-2,4(1h,3h)-pyrimidindion
    • 5-Fluor-2,4-dihydroxypyrimidin
    • 5-Fluorouracil
    • 5-Fluorouracil (5-FU, 5-Fluoracil)
    • Fluorouracil (5-Fluoracil, 5-FU)
    • 2,4-Dihydroxy-5-fluoropyrimidine,5-FU,5-Fluoro-2,4(1H,3H)-pyrimidinedione
    • 2,4-Dihydroxy-5-fluoropyriMidine
    • 5-fluoro-2,4-dioxopyrimidine
    • 5-fluoro-uracile
    • Arumel
    • Efudex
    • Efudix
    • Efurix
    • Fluri
    • Fluril
    • U-8953
    • Ulup
    • Fluoroplex
    • Adrucil
    • Carac
    • Fluracil
    • Fluoroblastin
    • Kecimeton
    • Carzonal
    • Timazin
    • 5-Fluoracil
    • Queroplex
    • Fluracilum
    • Phthoruracil
    • Fluro Uracil
    • Fluorouracilum
    • Ftoruracil
    • 5 Fluorouracil
    • Effluderm (free base)
    • Fluorouracilo
    • Fluroblastin
    • Phtoruracil
    • F
    • Fluoroplex (TN)
    • FLUOROURACIL [MI]
    • s1209
    • 5-fluoro-pyrimidine-2,4-diol
    • DTXSID2020634
    • AKOS008044307
    • NCGC00015442-08
    • HMS2091F19
    • NCGC00015442-04
    • 5 FU
    • 5-Fluoruracil
    • FLUOROURACIL [USP-RS]
    • Spectrum_000841
    • 5-fluorpyrimidin-2,4-diol
    • 2,3H)-Pyrimidinedione, 5-fluoro-
    • A7567
    • SPBio_000291
    • BCP9000239
    • KBioSS_001321
    • U3P01618RT
    • 5-Fluoro-1H-pyrimidine-2,4-dione (5-FU)
    • 5-Fluoruracil [German]
    • U 8953
    • Fluorouracil, European Pharmacopoeia (EP) Reference Standard
    • 5-Fluorouracil, analytical standard
    • EINECS 200-085-6
    • CHEBI:46345
    • 5-Fluorouracil, certified reference material, TraceCERT(R)
    • 1004-03-1
    • BRD-K24844714-001-02-1
    • NCGC00015442-09
    • 5-fluoro uracil
    • NCGC00015442-07
    • NCGC00254023-01
    • HMS500C16
    • FLUCYTOSINE IMPURITY A [EP IMPURITY]
    • 2,4-Pyrimidinedione, 5-fluoro-
    • EU-0100536
    • Fluorouracil, Pharmaceutical Secondary Standard; Certified Reference Material
    • WLN: T6MVMVJ EF
    • 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluorouracil)(5-FU)
    • 51-21-8
    • FLUOROURACIL [USAN]
    • KS-5129
    • Q238512
    • Fluorouracil Cream
    • FLUOROURACIL [INN]
    • NCGC00015442-03
    • NCI60_001652
    • BCPP000428
    • HMS3654K22
    • Tox21_110150_1
    • FLUOROURACILUM [WHO-IP LATIN]
    • HMS3865L03
    • 5-Fluorouracil, 99%
    • Ro-29757
    • AKOS003237897
    • Folfox component fluorouracil
    • NCGC00091349-07
    • FLUCYTOSINE IMPURITY A (EP IMPURITY)
    • SRI-10792_07
    • FLUOROURACIL [JAN]
    • BDBM50340677
    • Fluorouracil, British Pharmacopoeia (BP) Reference Standard
    • pyrimidine antimetabolite: inhibits nucleic acid replication; tetratogen
    • 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy- (9CI)
    • Tolak
    • 191047-64-0
    • EMTRICITABINE IMPURITY F [WHO-IP]
    • 5-Fluorouracil, >=99% (HPLC), powder
    • KBio2_006457
    • HMS3715H03
    • 5F-uracil
    • UPCMLD-DP130:001
    • HY-90006
    • HMS3259O03
    • NS00000337
    • SBI-0050519.P004
    • Lopac-F-6627
    • AKOS000119162
    • Fluorouracil (JP17/USP/INN)
    • 5-FLUOROURACIL (IARC)
    • Spectrum3_000434
    • 5-Fluoracil [German]
    • inhibits thymilidate synthetase
    • FT-0668745
    • Fluorouracil, United States Pharmacopeia (USP) Reference Standard
    • Fluorouracilo [INN-Spanish]
    • EMTRICITABINE IMPURITY F
    • Fluorouracilo (INN-Spanish)
    • FLUOROURACIL (USP-RS)
    • FLUOROURACIL [EP MONOGRAPH]
    • Ro 2-9757
    • 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy- (9CI)
    • Adrucil (TN)
    • NINDS_000054
    • 5FU
    • HMS1920O18
    • NCGC00091349-08
    • GTPL4789
    • SRI-10792-06
    • UPCMLD-DP130
    • 5-Fluoro-2,4-(1H,3H)-pyrimidinedione
    • F 6627
    • FT-0707652
    • CCRIS 2582
    • W-60379
    • L01BC02
    • Fluoro Uracil
    • 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE [WHO-IP]
    • AC-11201
    • NCGC00015442-10
    • SR-01000075881-3
    • NCGC00015442-24
    • 5-Fluoro-2,4(1H, 3H)-pyrimidinedione
    • FLUOROURACIL [ORANGE BOOK]
    • Fluorouracilum (INN-Latin)
    • IDI1_000054
    • F0151
    • DTXCID40634
    • Fluorouracile [DCIT]
    • LP00536
    • BSPBio_002048
    • FLUOROURACIL (EP MONOGRAPH)
    • MFCD00006018
    • 5-fluoro-2,4-dioxo-pyrimidin
    • SR-01000075881-1
    • SW199617-3
    • Adrucil (ICN)
    • SCHEMBL3646
    • Z275128052
    • NSC816997
    • 5-fluoro-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • DB00544
    • UNII-U3P01618RT
    • FLUOROURACIL [VANDF]
    • Fluorouracil (USAN:USP:INN:BAN:JAN)
    • SRI-10792_08
    • EN300-33909
    • Fluoro-uracile
    • FLUOROURACIL (USP MONOGRAPH)
    • 5-fluorourasil
    • 2,4-Pyrimidinediol, 5-fluoro- (9CI)
    • 191115-88-5
    • MLS000069498
    • 5-FLUOROURACIL [IARC]
    • KBioGR_001253
    • 5-Fluorouracil (5-FU)
    • NCGC00015442-15
    • C07649
    • 5-Fluor-2,4-dihydroxypyrimidin [Czech]
    • Tox21_110150
    • D00584
    • DivK1c_000054
    • AI3-25297
    • Spectrum4_000557
    • Uracil, 5-fluoro-
    • 1upf
    • Lopac0_000536
    • 5-Fluoro-1H-pyrimidine-2,4-dione(5-FU)
    • Fluorouracilum [INN-Latin]
    • FLUOROURACIL (MART.)
    • Fluorouracile
    • Fluouracil
    • W-202929
    • FLUCYTOSINE IMPURITY A
    • SDCCGSBI-0050519.P005
    • MLS002415705
    • 5-FU (TN)
    • Effluderm
    • SMR000038082
    • Adrucil (Fluorouracil)
    • NCGC00015442-06
    • URF
    • FLUOROURACIL [USP MONOGRAPH]
    • KBio3_001268
    • FLUOROURACIL [MART.]
    • FLUOROURACIL [HSDB]
    • 5-Fluracil
    • NSC19893
    • BCP02083
    • NSC-19893
    • 5-Fluoropyrimidine-2,4-(1H,3H)-dione
    • FT-0601511
    • 5-Fluorouracil, Vetec(TM) reagent grade, >=99%
    • Tox21_300112
    • Spectrum5_000718
    • 5-Fluor-2,4(1H,3H)-pyrimidindion [Czech]
    • NCGC00261221-01
    • HMS2090I04
    • Spectrum2_000076
    • Ro-2-9757
    • SRI-10792-05
    • SRI-10792-04
    • Carac (TN)
    • FT-0695666
    • KBio1_000054
    • NSC 19893
    • 5-florouracil
    • Tox21_500536
    • HMS3261L13
    • NCGC00015442-05
    • 5-Fluoro-1H-pyrimidine-2,4-dione(5-fluoro uracil)
    • NCGC00091349-02
    • 5-fluoro-uracil
    • CS-0993
    • FLUOROURACIL [WHO-DD]
    • NCGC00015442-12
    • SPECTRUM1500305
    • InChI=1/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9
    • NCGC00091349-04
    • AM20100252
    • 5-Fluoracyl
    • NCGC00015442-01
    • DL-399
    • CCG-39879
    • 5-fluorouacil
    • NSC-757036
    • Pharmakon1600-01500305
    • EC 200-085-6
    • Fluorouracil; 5-Fluoropyrimidine-2,4(1H,3H)-dione; Flucytosine Imp. A (EP); Flucytosine Impurity A
    • 5-Fluoro-1H-pyrimidine-2,4-dione (5-Fluorouracil)
    • Fluorouricil
    • CHEMBL185
    • 5-Fluor-2,4-pyrimidindiol
    • NCGC00259884-01
    • Opera_ID_134
    • FLUOROURACIL [WHO-IP]
    • CAS-51-21-8
    • NCGC00015442-30
    • KBio2_001321
    • NCGC00091349-03
    • SR-01000075881
    • Fluorouracil, meets USP testing specifications
    • 5-FLUOROURACIL [WHO-IP]
    • 5-Fluoro-2,3H)-pyrimidinedione
    • 2,4-Dioxo-5-fluoropryimidine
    • Tox21_202335
    • Fluorouracil, 5-
    • FLUCYTOSINE IMPURITY A [WHO-IP]
    • Fluorouracil [USAN:USP:INN:BAN:JAN]
    • Fluorouracil (5-Fluoracil; 5-FU)
    • NCGC00091349-01
    • NCGC00015442-02
    • KBio2_003889
    • NSC-816997
    • 5 Fluorouracilum
    • 5-Fluoropyrimidin-2,4-diol
    • 5-Fluoro-1H-pyrimidine-2,4-dione(5FU)
    • Cinco FU
    • 5-fluoropyrimidine-2,4-diol
    • NCGC00091349-05
    • 5-Fluoro-1H-pyrimidine-2,4-dione(5-FUra)
    • Flurablastin
    • SR-01000075881-5
    • BF166014
    • NC00454
    • HSDB 3228
    • (5-fluorouracil)5-Fluoro-1H-pyrimidine-2,4-dione
    • 191047-65-1
    • 5-Ftouracyl
    • AccuSite
    • FT-0695667
    • NCGC00015442-11
    • NCGC00015442-16
    • Fluoro-uracilo
    • NSC757036
    • 5-FLUOROPYRIMIDIN-2,4(1H,3H)-DIONE
    • 5-Fluor-2,4-pyrimidindiol [Czech]
    • FU
    • 2794-13-0
    • STK297802
    • Fluorouracil (JP18/USP/INN)
    • pyrimidine-2,4(1H,3H)-dione, 5-fluoro-
    • 2(1H)-Pyrimidinone, 5-fluoro-4-hydroxy-
    • DB-065735
    • BRD-K24844714-001-25-2
    • 4(3H)-Pyrimidinone, 5-fluoro-2-hydroxy-
    • DB-297613
    • STL367375
    • DB-051923
    • BRD-K24844714-001-24-5
    • DB-272209
    • DB-268958
    • MDL: MFCD00006018
    • Inchi: 1S/C4H3FN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
    • InChI Key: GHASVSINZRGABV-UHFFFAOYSA-N
    • SMILES: FC1=C([H])N([H])C(N([H])C1=O)=O
    • BRN: 127172

Computed Properties

  • Exact Mass: 130.01800
  • Monoisotopic Mass: 130.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -0.9
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: White to almost white crystalline powder
  • Density: 1.53 g/cm3
  • Melting Point: 282-286?°C (dec.)(lit.)
  • Boiling Point: 190-200°C/0.1mmHg
  • Flash Point: 196.5°C
  • Refractive Index: 1.542
  • PH: 4.3-5.3 (10g/l, H2O, 20℃)
  • Solubility: H2O: 10 mg/mL, clear
  • Water Partition Coefficient: 12.2 g/L 20 oC
  • Stability/Shelf Life: Stable. Light sensitive. Combustible. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 65.72000
  • LogP: -0.79770
  • Sensitiveness: Air Sensitive
  • Merck: 14,4181
  • Fluka: 10-23
  • Solubility: Soluble in water, slightly soluble in ethanol. It is almost insoluble in chloroform and soluble in dilute hydrochloric acid or sodium hydroxide solution.

5-Fluorouracil Security Information

  • Symbol: GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-52
  • Safety Instruction: S36-S36/37
  • FLUKA BRAND F CODES:10-23
  • RTECS:YR0350000
  • Hazardous Material Identification: Xn
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22
  • Packing Group:III
  • Hazard Level:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:T
  • Storage Condition:Storeat0-5

5-Fluorouracil Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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